Cas no 91173-78-3 (1H-1,2,4-Triazole-3,5-dicarboxylic acid, diethyl ester)

• Product Name: 1H-1,2,4-Triazole-3,5-dicarboxylic acid, diethyl ester
• CAS No: 91173-78-3
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 2813524
• PubChem ID: 1208186
• Update Time: 2025-04-21

1H-1,2,4-Triazole-3,5-dicarboxylic acid, diethyl ester Chemical and Physical Properties

Names and Identifiers

• CHEMBL4913325
• 3,5-diethoxycarbonyl-1,2,4-triazole
• diethyl 4H-1,2,4-triazole-3,5-dicarboxylate
• 1H-1,2,4-Triazole-3,5-dicarboxylic acid, diethyl ester
• DTXCID00312034
• AH-262/34230013
• DTXSID50360984
• 91173-78-3

• Inchi： 1S/C8H11N3O4/c1-3-14-7(12)5-9-6(11-10-5)8(13)15-4-2/h3-4H2,1-2H3,(H,9,10,11)
• InChI Key： XQMJMFZFMXRZSN-UHFFFAOYSA-N
• SMILES： O(C(C1=NC(C(=O)OCC)=NN1)=O)CC

Computed Properties

• Exact Mass: 213.07495584Da
• Monoisotopic Mass: 213.07495584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.2Ų